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Compound of Interest

Compound Name: Pirinixil

Cat. No.: B1219568 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Pirinixil (Wy-14643) and fenofibrate, two key agonists of the

peroxisome proliferator-activated receptor alpha (PPARα). This analysis is supported by

experimental data, detailed methodologies, and visualizations of relevant biological pathways

and experimental workflows.

Abstract
Pirinixil and fenofibrate are both members of the fibrate class of drugs that exert their primary

effects on lipid metabolism through the activation of PPARα. While both are utilized in research

to investigate the roles of this nuclear receptor, they exhibit differences in potency, metabolic

effects, and safety profiles. This guide synthesizes available data to offer a direct comparison

of their performance, aiding in the selection of the appropriate agent for preclinical research.

Mechanism of Action: PPARα Activation
Both Pirinixil and fenofibrate function as agonists for PPARα, a transcription factor that plays a

crucial role in the regulation of genes involved in lipid and lipoprotein metabolism, as well as

inflammation.[1][2] Activation of PPARα leads to the upregulation of genes involved in fatty acid

uptake and oxidation, such as acyl-CoA oxidase and carnitine palmitoyltransferase-1, and the

induction of lipoprotein lipase (LPL), which is key for the hydrolysis of triglycerides.[1]

Furthermore, PPARα activation influences the expression of apolipoproteins, including ApoA-I

and ApoA-II, which are components of high-density lipoprotein (HDL).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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